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Safety and handling of Ethyl 2-(morpholin-3-
yl)acetate
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Compound of Interest

Compound Name: Ethyl 2-(morpholin-3-yl)acetate

Cat. No.: B1279698

An In-depth Technical Guide to the Safety and Handling of Ethyl 2-(morpholin-3-yl)acetate

This guide provides comprehensive safety, handling, and experimental information for Ethyl 2-
(morpholin-3-yl)acetate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification

Identifier Value

Chemical Name Ethyl 2-(morpholin-3-yl)acetate
CAS Number 81684-84-6[1][2]

Molecular Formula C8H15N0O3

Molecular Weight 173.21 g/mol [3]

MORPHOLIN-3-YL-ACETIC ACID ETHYL

Synonyms
ynony ESTER[3]

Hazard Identification and Safety

GHS Hazard Statements:

e H302: Harmful if swallowed.
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H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P330: Rinse mouth.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Note: This information is based on available data for the compound and related structures. A
full, official Safety Data Sheet (SDS) should be consulted when available.

First-Aid Measures

Exposure Route First-Aid Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i i

do. Continue rinsing. Immediately call a poison

center or doctor.

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion . .
poison center or doctor if you feel unwell.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Store
locked up.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(morpholin-3-
yl)acetate is not readily available in the searched literature, a general procedure can be
inferred from the synthesis of its constitutional isomer, ethyl 2-(morpholin-2-yl)acetate, and
other related morpholine derivatives. The following represents a plausible, generalized
synthesis route.
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Generalized Synthesis of Ethyl 2-(morpholin-3-yl)acetate via Debenzylation:

This protocol is based on the synthesis of the constitutional isomer and is provided as a

general guideline.

Reaction Scheme: (Starting Material: Ethyl 2-(4-benzylmorpholin-3-yl)acetate)

Materials:

Ethyl 2-(4-benzylmorpholin-3-yl)acetate

Methanol

Palladium on activated charcoal (Pd/C, 10%)
Hydrogen gas (H2)

Inert gas (e.g., Nitrogen or Argon)

Filtration apparatus (e.g., Buchner funnel, filter paper)

Rotary evaporator

Procedure:

In a suitable reaction vessel, dissolve Ethyl 2-(4-benzylmorpholin-3-yl)acetate in methanol.
Carefully add 10% Palladium on charcoal to the solution under an inert atmosphere.

Pressurize the reaction vessel with hydrogen gas (e.g., 50 psi, as described for the isomer
synthesis[4]).

Stir the reaction mixture at room temperature for a designated time (e.g., 10 hours[4]),
monitoring the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.

Filter the reaction mixture through a pad of celite or a suitable filter to remove the palladium
catalyst.
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¢ \Wash the filter cake with methanol.

o Combine the filtrate and washings and concentrate under reduced pressure using a rotary
evaporator to yield the crude Ethyl 2-(morpholin-3-yl)acetate.

Purification:

e The crude product may be purified by column chromatography on silica gel, using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization:

e The structure and purity of the final product should be confirmed by analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR and 3C NMR) and
Mass Spectrometry (MS).

Biological Activity and Signaling Pathways

Morpholine and its derivatives are recognized as "privileged structures” in medicinal chemistry,
demonstrating a wide range of biological activities. They are particularly prominent in the
development of drugs targeting the Central Nervous System (CNS) and in oncology.[5][6][7][8]
[9] The morpholine ring can enhance pharmacokinetic properties and brain permeability.[5][6]

[8]
Potential Biological Roles of Ethyl 2-(morpholin-3-yl)acetate and Related Compounds:

o CNS Activity: Morpholine derivatives are investigated for their role in mood disorders and
neurodegenerative diseases by modulating neurotransmitter receptors and inhibiting
enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and monoamine
oxidases (MAO).[9][10]

e Anticancer Activity: Certain morpholine-containing compounds exhibit anticancer properties
by inhibiting cell proliferation and inducing apoptosis. A potential mechanism of action for
some morpholine derivatives is the inhibition of the VEGFR-2 signaling pathway, which is
crucial for angiogenesis in tumors.

Signaling Pathway Diagrams:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1279698?utm_src=pdf-body
https://www.thermofisher.com/us/en/home/life-science/antibodies/antibodies-learning-center/antibodies-resource-library/cell-signaling-pathways/cellular-apoptosis-pathway.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://pubmed.ncbi.nlm.nih.gov/33459557/
https://www.researchgate.net/publication/348580336_Occurrence_of_Morpholine_in_Central_Nervous_System_Drug_Discovery
https://www.thermofisher.com/us/en/home/life-science/antibodies/antibodies-learning-center/antibodies-resource-library/cell-signaling-pathways/cellular-apoptosis-pathway.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubmed.ncbi.nlm.nih.gov/33459557/
https://www.benchchem.com/product/b1279698?utm_src=pdf-body
https://www.researchgate.net/publication/348580336_Occurrence_of_Morpholine_in_Central_Nervous_System_Drug_Discovery
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2515812?src=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below are diagrams representing potential signaling pathways that could be modulated by
morpholine derivatives like Ethyl 2-(morpholin-3-yl)acetate, based on the activities of related
compounds.
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Caption: Potential inhibition of the VEGFR-2 signaling pathway by a morpholine derivative.
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Caption: Intrinsic apoptosis pathway potentially induced by a morpholine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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